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Compound of Interest

Ethyl 3-(3-nitrophenyl)-3-
Compound Name:
oxopropanoate

cat. No.: B1266669

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of Ethyl 3-(3-nitrophenyl)-3-
oxopropanoate, a 3-keto ester of interest in synthetic and medicinal chemistry. This document
details the compound's chemical properties, a robust synthesis protocol via Claisen
condensation, and an exploration of its potential biological activities based on structurally
related compounds. All quantitative data is presented in structured tables, and detailed
experimental methodologies are provided. Visual diagrams generated using Graphviz illustrate
the synthetic workflow and a speculative biological signaling pathway.

Chemical Properties and Data

Ethyl 3-(3-nitrophenyl)-3-oxopropanoate is a solid organic compound. Its chemical structure
and key properties are summarized below.
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Property Value Reference
CAS Number 52119-38-7 [1]
Molecular Formula C11H11NOs [1]
Molecular Weight 237.21 g/mol [1]
Melting Point 75-77 °C [1]
Appearance Light yellow solid [1]

Synthesis of Ethyl 3-(3-nitrophenyl)-3-
oxopropanoate

The primary route for the synthesis of Ethyl 3-(3-nitrophenyl)-3-oxopropanoate is a Claisen
condensation reaction between m-nitrobenzoyl chloride and the potassium salt of monoethyl
malonate.[1]

Experimental Protocol

Materials:

Monoethyl malonate potassium salt (21.4 g, 126 mmol)

o Acetonitrile (150 mL)

e Triethylamine (18.3 mL, 132 mmol)

e Magnesium chloride (14.2 g, 149 mmol)

e m-Nitrobenzoyl chloride (11.1 g, 59.8 mmol)

e 1N HCI solution (100 mL)

o Ethyl acetate (200 mL)

e Water (100 mL)
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e Anhydrous magnesium sulfate
* n-hexane

e Nitrogen gas

Procedure:

e Suspend monoethyl malonate potassium salt in acetonitrile at 0 °C in a flask under a
nitrogen atmosphere.

e Sequentially add triethylamine and magnesium chloride to the suspension.

o Stir the mixture at room temperature for 150 minutes.

e Slowly add m-nitrobenzoyl chloride to the reaction mixture.

o Continue stirring at room temperature for 16 hours.

 After the reaction is complete, remove the solvent by concentration under reduced pressure.
¢ Quench the reaction by adding 1N HCI solution.

o Extract the product with ethyl acetate (2 x 100 mL).

o Combine the organic layers and wash with water.

» Dry the organic layer over anhydrous magnesium sulfate and filter.

o Concentrate the filtrate under reduced pressure.

» Purify the crude product by column chromatography using a mixture of n-hexane and ethyl
acetate (4:1) as the eluent.

o The final product, Ethyl 3-(3-nitrophenyl)-3-oxopropanoate, is obtained as a light yellow
solid with a reported yield of 95% (14.1 g).[1]

Synthesis Workflow
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Starting Materials
m-Nitrobenzoyl
chloride

Monoethyl malonate
potassium salt
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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